Cas no 28542-76-9 (Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl-)

Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl- structure
28542-76-9 structure
Product Name:Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl-
CAS No:28542-76-9
MF:C22H34N6O13S2
MW:654.667763233185
CID:275245
PubChem ID:10427882
Update Time:2024-02-28

Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-acetyl-L-g-glutamyl-L-cysteinyl-
    • (2S)-2-acetamido-5-[[(2R)-1-(carboxymethylamino)-1-oxo-3-sulfanylpropan-2-yl]amino]-5-oxopentanoic acid
    • Glutamine,N2-acetyl-N-[1-[(carboxymethyl)carbamoyl]-2-mercaptoethyl]- (7CI)
    • Glutamine,N2-acetyl-N-[1-[(carboxymethyl)carbamoyl]-2-mercaptoethyl]-, L- (8CI)
    • Glycine,N-[N-(N-acetyl-L-g-glutamyl)-L-cysteinyl]-
    • N-Acetylglutathione
    • Ac-gama-Glu-Cys-Gly
    • Glycine, N-acetyl-L-γ-glutamyl-L-cysteinyl-
    • Inchi: 1S/C22H34N6O13S2/c1-10(29)28(7-18(34)35)20(37)14(27-16(31)5-3-12(24)22(40)41)9-43-42-8-13(19(36)25-6-17(32)33)26-15(30)4-2-11(23)21(38)39/h11-14H,2-9,23-24H2,1H3,(H,25,36)(H,26,30)(H,27,31)(H,32,33)(H,34,35)(H,38,39)(H,40,41)/t11-,12-,13-,14-/m0/s1
    • InChI Key: UERXMFPIQPFUPU-XUXIUFHCSA-N
    • SMILES: O=C([C@@H](NC(=O)CC[C@@H](C(=O)O)N)CSSC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)N(C(C)=O)CC(=O)O

Computed Properties

  • Exact Mass: 349.09437113g/mol
  • Monoisotopic Mass: 349.09437113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 163Ų

Experimental Properties

  • Density: 1.406±0.06 g/cm3(Predicted)
  • Boiling Point: 870.1±65.0 °C(Predicted)
  • pka: 3.24±0.10(Predicted)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk